Cas no 454668-86-1 (3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile)

• Product Name: 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• CAS No: 454668-86-1
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 6093094
• PubChem ID: 2493637
• Update Time: 2025-08-03

3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• 1-Pyrrolidinepropanenitrile, α-[(3-bromophenyl)methylene]-β-oxo-
• Z44331538
• AKOS001078428
• EN300-26579727
• SR-01000058325-1
• 454668-86-1
• SR-01000058325

• Inchi： 1S/C14H13BrN2O/c15-13-5-3-4-11(9-13)8-12(10-16)14(18)17-6-1-2-7-17/h3-5,8-9H,1-2,6-7H2
• InChI Key： BDPKFAZWKCXDID-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(=CC2=CC=CC(Br)=C2)C#N)CCCC1

Computed Properties

• Exact Mass: 304.02113g/mol
• Monoisotopic Mass: 304.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 486.8±45.0 °C(Predicted)
• pka: -1.41±0.20(Predicted)

Additional information on 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

Recent Advances in the Study of 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS: 454668-86-1)

The compound 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS: 454668-86-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule for drug development.

Recent studies have highlighted the role of 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile as a versatile scaffold for the design of novel kinase inhibitors. Its structural motif, featuring a bromophenyl group and a pyrrolidine-1-carbonyl moiety, has been shown to interact with key residues in the ATP-binding pocket of various kinases, making it a promising candidate for targeting cancer-related pathways. Computational docking studies and molecular dynamics simulations have further elucidated its binding modes, providing insights for structure-activity relationship (SAR) optimization.

In vitro and in vivo evaluations of 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile have demonstrated its efficacy against a range of cancer cell lines, including those resistant to conventional therapies. Notably, its ability to inhibit proliferation and induce apoptosis in triple-negative breast cancer (TNBC) cells has been a focal point of recent research. Mechanistic studies suggest that the compound modulates the PI3K/AKT/mTOR pathway, a critical signaling cascade involved in cell survival and growth.

Beyond its anticancer potential, this compound has also been explored for its anti-inflammatory and neuroprotective properties. Preliminary data indicate that it can attenuate neuroinflammation by inhibiting microglial activation, which is relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the multifunctional nature of 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile and its potential as a polypharmacological agent.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Recent efforts have focused on derivatization strategies to improve its solubility, bioavailability, and target selectivity. For instance, modifications to the pyrrolidine ring or the introduction of additional functional groups have yielded analogs with enhanced potency and reduced off-target effects.

In conclusion, 3-(3-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse biological activities and adaptable scaffold make it a valuable tool for both basic research and translational applications. Future studies should prioritize the elucidation of its precise mechanisms of action and the development of optimized derivatives for clinical evaluation.